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Compound of Interest

Compound Name: Lithium dicyclohexylamide

Cat. No.: B1589649

This guide provides a comprehensive overview of the chemical and physical properties of
lithium dicyclohexylamide, a sterically hindered, non-nucleophilic strong base widely utilized
in organic synthesis.

Chemical Identity and Properties

Lithium dicyclohexylamide, often abbreviated as LDA, is a powerful base with significant
applications in deprotonation reactions where the introduction of a nucleophile is undesirable.
The steric bulk provided by the two cyclohexyl groups is a defining feature of its chemical
behavior, leading to high regioselectivity in reactions such as the formation of kinetic enolates.

Quantitative Data Summary

Property Value References
Molecular Formula C12H22LiN or (CeHa1)2NLi [1112][3]
Molecular Weight 187.25 g/mol [2][3]

CAS Number 4111-55-1 2]

EC Number 223-894-6

Assay >97% (2]

Form Solid
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Qualitative Properties:
o Appearance: Typically a solid.
o Solubility: Partially soluble in benzene and hexanes; soluble in THF.[4]

o Reactivity: It is a strong base used for the deprotonation of ketones, esters, and various
other organic compounds.[4] Due to its bulky nature, it is considered a non-nucleophilic
base.[5]

o Hazards: Lithium dicyclohexylamide is pyrophoric, air- and moisture-sensitive, and can be
spontaneously flammable in air.[1][4] It is corrosive and extremely destructive to tissues.[4]

Synthesis Protocol

The following section details the experimental methodology for the preparation of lithium
dicyclohexylamide.

Objective: To synthesize lithium dicyclohexylamide from dicyclohexylamine and n-
butyllithium.

Materials:

 Dicyclohexylamine

e n-Butyllithium in hexanes

e Benzene (as a solvent)

o Tetrahydrofuran (THF, for dissolution of the final product)
 Inert atmosphere apparatus (e.g., Schlenk line)

e Reaction flask

e Magnetic stirrer

e |ce bath
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Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), add a solution of dicyclohexylamine in
hexanes and benzene to a reaction flask.

e Cool the flask to 0 °C using an ice bath.

o While stirring, slowly add a solution of n-butyllithium in hexanes to the dicyclohexylamine
solution.

 Allow the reaction to proceed at 0 °C. The formation of a precipitate indicates the product.

e Once the reaction is complete, the solvent can be removed under reduced pressure to yield
lithium dicyclohexylamide as a free-flowing solid.[4]

e The resulting solid can then be dissolved in THF for use in subsequent reactions.[4]

Safety Precautions: Both the solid product and its solutions are pyrophoric and sensitive to air
and moisture.[4] The solid is spontaneously flammable in air.[4] Dicyclohexylamine is a
suspected carcinogen.[4] All manipulations should be carried out in a fume hood using
appropriate personal protective equipment.[4]

Logical Relationship of Chemical Properties

The following diagram illustrates the core attributes of lithium dicyclohexylamide and their
interconnections.
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Caption: Chemical properties and applications of Lithium Dicyclohexylamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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